Gadopentetate Monomeglumine
Gadopentetate Monomeglumine
Brand Name:
Vulcanchem
CAS No.:
92923-57-4
VCID:
VC0126450
InChI:
InChI=1S/C14H23N3O10.C7H17NO5.Gd/c18-10(19)5-15(1-3-16(6-11(20)21)7-12(22)23)2-4-17(8-13(24)25)9-14(26)27;1-8-2-4(10)6(12)7(13)5(11)3-9;/h1-9H2,(H,18,19)(H,20,21)(H,22,23)(H,24,25)(H,26,27);4-13H,2-3H2,1H3;/t;4-,5+,6+,7+;/m.0./s1
SMILES:
CNCC(C(C(C(CO)O)O)O)O.C(CN(CC(=O)O)CC(=O)O)N(CCN(CC(=O)O)CC(=O)O)CC(=O)O.[Gd]
Molecular Formula:
C21H40GdN4O15
Molecular Weight:
745.814
Gadopentetate Monomeglumine
CAS No.: 92923-57-4
Cat. No.: VC0126450
Molecular Formula: C21H40GdN4O15
Molecular Weight: 745.814
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 92923-57-4 |
|---|---|
| Molecular Formula | C21H40GdN4O15 |
| Molecular Weight | 745.814 |
| IUPAC Name | 2-[bis[2-[bis(carboxymethyl)amino]ethyl]amino]acetic acid;gadolinium;(2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentol |
| Standard InChI | InChI=1S/C14H23N3O10.C7H17NO5.Gd/c18-10(19)5-15(1-3-16(6-11(20)21)7-12(22)23)2-4-17(8-13(24)25)9-14(26)27;1-8-2-4(10)6(12)7(13)5(11)3-9;/h1-9H2,(H,18,19)(H,20,21)(H,22,23)(H,24,25)(H,26,27);4-13H,2-3H2,1H3;/t;4-,5+,6+,7+;/m.0./s1 |
| Standard InChI Key | JNUAARWESXPZKG-BMWGJIJESA-N |
| SMILES | CNCC(C(C(C(CO)O)O)O)O.C(CN(CC(=O)O)CC(=O)O)N(CCN(CC(=O)O)CC(=O)O)CC(=O)O.[Gd] |
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